6-Desfluoro-6-hydroxy Risperidone

Specification

• CAS No.: 106266-11-9
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 3-[2-[4-(6-hydroxy-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• Standard InChI: InChI=1S/C23H28N4O3/c1-15-18(23(29)27-10-3-2-4-21(27)24-15)9-13-26-11-7-16(8-12-26)22-19-6-5-17(28)14-20(19)30-25-22/h5-6,14,16,28H,2-4,7-13H2,1H3
• Standard InChI Key: LCDJWMXDUIZIKO-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C4=C5C=CC(=O)C=C5ON4
• SMILES: CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)O
• Canonical SMILES: CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C4=C5C=CC(=O)C=C5ON4

Introduction

Chemical Properties and Structure

Molecular Composition and Physical Properties

According to PubChem data, 6-Desfluoro-6-hydroxy Risperidone possesses the molecular formula C23H28N4O3 with a molecular weight of 408.5 g/mol. This composition reflects the replacement of a fluorine atom in Risperidone with a hydroxyl group, resulting in the addition of an oxygen atom and a hydrogen atom to the molecular structure. This substitution significantly alters the compound's polarity, hydrogen-bonding capability, and potentially its pharmacokinetic profile.

Table 1. Chemical Properties Comparison

Property	6-Desfluoro-6-hydroxy Risperidone	Risperidone (Parent Compound)
CAS Number	106266-11-9	Not specified in search results
Molecular Formula	C23H28N4O3	Not specified in search results
Molecular Weight	408.5 g/mol	Not specified in search results
Creation Date in PubChem	January 16, 2019	Not specified in search results
Last Modified in PubChem	April 5, 2025	Not specified in search results

Structural Characteristics and Nomenclature

The chemical structure of 6-Desfluoro-6-hydroxy Risperidone features several distinct components that define its architectural framework. The compound contains a benzisoxazole ring system with a hydroxyl group at position 6, a piperidine ring connected to the benzisoxazole moiety, and a tetrahydropyrido[1,2-a]pyrimidin-4-one group linked to the piperidine via an ethyl chain. This complex structural arrangement contributes to its unique chemical identity and potential pharmacological properties.

The compound is also known by several chemical names, including:

• 3-[1-[2-(2-methyl-4-oxo-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-3-yl)ethyl]piperidin-4-yl]-2H-1,2-benzoxazol-6-one

• 6,7,8,9-Tetrahydro-3-[2-[4-(6-hydroxy-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Structural Relationship to Risperidone

The defining structural difference between 6-Desfluoro-6-hydroxy Risperidone and Risperidone is the substitution at position 6 of the benzisoxazole ring, where a hydroxyl group replaces the fluorine atom found in Risperidone. This modification fundamentally alters several physicochemical properties of the compound, including:

• Increased hydrophilicity due to the hydroxyl group

• Enhanced hydrogen bond donor capability

• Potentially altered metabolic stability

• Modified receptor binding characteristics

Table 2. Key Structural Elements Comparison

Structural Feature	6-Desfluoro-6-hydroxy Risperidone	Risperidone
Position 6 Substitution	Hydroxyl group (-OH)	Fluorine (-F) (inferred)
Benzisoxazole Ring	Present	Present (inferred)
Piperidine Ring	Present	Present (inferred)
Tetrahydropyrido[1,2-a]pyrimidin-4-one	Present	Present (inferred)
Connecting Chain	Ethyl linkage	Ethyl linkage (inferred)

Factor	Effect on Risperidone Metabolism	Potential Relevance to 6-Desfluoro-6-hydroxy Risperidone
CYP2D6 Enzyme Inhibitors	Present in 25.4% of patients studied	May affect formation if metabolically related
Age	Negative correlation with active moiety levels (r=-0.113, p<0.001)	Could influence formation in different age groups
Initial TDM Levels	Strong correlation with subsequent measurements (r=0.624, p<0.001)	Important for monitoring if clinically relevant
White Blood Cell Count	Positive correlation with active moiety (r=0.106, p<0.001)	May reflect physiological factors affecting metabolism

In pharmaceutical development and quality control, compounds like 6-Desfluoro-6-hydroxy Risperidone often serve as important reference standards for analytical methods. Given its structural relationship to Risperidone, this compound could be valuable in:

• Detecting and quantifying impurities in Risperidone formulations

• Developing selective analytical methods for Risperidone and its derivatives

• Monitoring manufacturing processes to ensure product quality and safety

• Supporting research on structure-activity relationships in the development of novel antipsychotics

Research Status and Knowledge Gaps

Current Research Landscape

The search results reveal limited published research specifically focusing on 6-Desfluoro-6-hydroxy Risperidone. While its chemical identity and structure are well-documented in chemical databases, there appears to be a significant gap in the literature regarding its pharmacological properties, biological activity, and potential clinical significance. This contrasts with the extensive research available on Risperidone and its established formulations, such as Risperidone ISM, which has been studied in multiple clinical trials.

Critical Knowledge Gaps

Several important aspects of 6-Desfluoro-6-hydroxy Risperidone remain unexplored based on the available search results:

Table 4. Current Knowledge Status and Research Needs

Research Domain	Current Knowledge Status	Priority Research Needs
Pharmacokinetics	No data available in search results	Absorption, distribution, metabolism, excretion studies
Pharmacodynamics	No data available in search results	Receptor binding profile, functional activity assessment
Metabolic Origin	Structural features suggest possible metabolic relationship	In vitro and in vivo metabolism studies with Risperidone
Clinical Presence	No data available in search results	Analysis of patient samples during Risperidone treatment
Analytical Methods	No specific methods described in search results	Development of selective detection methods
Biological Activity	No data available in search results	Screening for potential therapeutic or adverse effects

Methodological Approaches for Future Research

To address these knowledge gaps, several research approaches could be beneficial:

• Receptor binding studies to compare the affinity of 6-Desfluoro-6-hydroxy Risperidone with Risperidone at relevant neurotransmitter receptors

• In vitro metabolism studies using human liver microsomes to determine if 6-Desfluoro-6-hydroxy Risperidone is formed during Risperidone metabolism

• Development of sensitive analytical methods for detecting and quantifying the compound in biological samples

• Computational modeling to predict the pharmacological properties based on structural features

• Investigation of its potential presence in patients treated with Risperidone using liquid chromatography-mass spectrometry techniques